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Compound of Interest

Compound Name: Butafenacil

Cat. No.: B1668078 Get Quote

The following guide provides essential procedural information for the safe handling and

disposal of butafenacil in a laboratory setting. Adherence to these protocols is critical for

ensuring personnel safety and environmental protection. Butafenacil is classified as very toxic

to aquatic life with long-lasting effects, necessitating careful management of all waste streams.

[1][2][3][4]

Immediate Safety and Handling
Before handling butafenacil, it is crucial to be familiar with its material safety data sheet

(MSDS) and to wear appropriate Personal Protective Equipment (PPE).

Recommended PPE:

Eye Protection: Safety glasses or goggles.[1] Eyewash fountains should be in close

proximity.

Hand Protection: Chemical-resistant gloves (e.g., PVC gloves).

Body Protection: A lab coat or full-length clothing is recommended to avoid skin contact.

Respiratory Protection: Use only in a well-ventilated area. For situations with potential for

aerosolization or if handling bulk quantities without proper containment, approved respiratory

protection may be required.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1668078?utm_src=pdf-interest
https://www.benchchem.com/product/b1668078?utm_src=pdf-body
https://www.benchchem.com/product/b1668078?utm_src=pdf-body
https://4farmers.com.au/wp-content/uploads/2021/02/4FARMERS-BUTAFENACIL-200-EC-HERBICIDE.pdf
https://www.titanag.com.au/wp-content/uploads/2022/02/SDS_TITAN-BUTAFENACIL-200-EC-.pdf
https://download.basf.com/p1/000000000030788801_SDS_CPA_CA/en_CA/Detail._30788801_SDS_CPA_CA_en_7-0.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Butafenacil
https://www.benchchem.com/product/b1668078?utm_src=pdf-body
https://4farmers.com.au/wp-content/uploads/2021/02/4FARMERS-BUTAFENACIL-200-EC-HERBICIDE.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Waste Disposal Protocol
Disposal of butafenacil and its contaminated materials must comply with all local, state, and

federal regulations. In a laboratory setting, this typically involves collection by an institutional

Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.

Waste Segregation:

Do not mix butafenacil waste with other chemical waste streams unless compatibility is

confirmed.

Keep liquid waste separate from solid waste. This includes butafenacil solutions,

contaminated solvents, and contaminated solids like pipette tips, gloves, and absorbent

pads.

Containerization:

Select a waste container that is chemically compatible with butafenacil.

Ensure the container is in good condition, leak-proof, and has a secure, tightly closing lid.

Keep the waste container closed except when adding waste.

Labeling:

Clearly label the waste container with the words "Hazardous Waste."

Identify the contents fully, including "Butafenacil" and any other chemical constituents.

Indicate the approximate concentration or quantity of the hazardous components.

Storage:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA).

The SAA must be at or near the point of waste generation and under the control of the

laboratory personnel.
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Ensure secondary containment (such as a spill tray) is used to prevent the spread of

potential leaks.

Arranging for Disposal:

Once the container is full or waste is no longer being generated, contact your institution's

EHS office to schedule a waste pickup.

Do not dispose of butafenacil waste by pouring it down the drain or placing it in regular

trash.

Spill Management
In the event of a butafenacil spill, follow these procedures immediately:

Evacuate and Secure: Alert others in the area and restrict access. Ensure adequate

ventilation.

Contain the Spill: Stop the leak if it is safe to do so. For larger spills, create a dike using

absorbent material to prevent spreading.

Absorb and Collect: Cover and absorb the spill with an inert material such as sand, earth, or

vermiculite.

Package for Disposal: Carefully collect the absorbed material and place it into a suitable,

labeled container for hazardous waste disposal.

Decontaminate: Clean the spill area with detergent and a minimal amount of water. Collect

the contaminated cleaning materials as hazardous waste.

Empty Container Disposal
Empty containers that held butafenacil must be managed carefully to prevent environmental

contamination.

For Non-Refillable Containers:

Triple rinse the container with a suitable solvent or water.
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Add the rinsate (the rinse water) to your experimental process or a waste container for

disposal; do not pour it down the drain.

After rinsing, the container may be prepared for disposal. If not recycling, containers

should be punctured, crushed, or broken to prevent reuse and taken to an approved waste

management facility.

Quantitative Data Summary
The following table summarizes key toxicological and regulatory values for butafenacil. While

not directly related to disposal methodology, this information is valuable for risk assessment in

a research setting.

Parameter Value Source

Acceptable Daily Intake (ADI) 0.004 mg/kg/day

No-Observed-Effect-Level

(NOEL)
0.36 mg/kg/day

SAA Maximum Volume

(Hazardous Waste)
55 gallons

SAA Maximum Volume

(Acutely Toxic "P-List" Waste)
1 quart (liquid) or 1 kg (solid)

Butafenacil Disposal Workflow
The logical flow for proper butafenacil waste management in a laboratory setting is depicted

below. This process ensures that waste is handled safely from the point of generation through

to its final disposal in accordance with regulatory best practices.
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Caption: Workflow for the safe disposal of butafenacil waste from a laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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